(3R*,5R*)-N-[(5-fluoro-1H-benzimidazol-2-yl)methyl]-5-(morpholin-4-ylcarbonyl)piperidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound belongs to a class of molecules that are synthesized for their potential antitumor, antihypertensive, and various biological activities. The incorporation of benzimidazole and piperidine or morpholine moieties is a common strategy in medicinal chemistry to explore new therapeutic agents due to their significant biological relevance and potential for diverse chemical modifications.
Synthesis Analysis
The synthesis of related compounds typically involves multi-step organic reactions, starting from benzimidazole derivatives coupled with various pharmacophore groups such as piperazine, piperidine, and morpholine. These processes often utilize NMR and IR spectroscopy, mass spectrometry, and sometimes X-ray crystallography for characterization (Mamedov et al., 2022).
Molecular Structure Analysis
Structural exploration and analysis, including Hirshfeld surface analysis, provide insights into the molecular interactions, conformations, and the overall stability of the molecule. X-ray diffraction studies can reveal the precise geometry of the molecule, including ring conformations and intermolecular hydrogen bonding patterns that contribute to its stability (Prasad et al., 2018).
Chemical Reactions and Properties
The chemical reactivity of such compounds can be influenced by their functional groups, allowing for further derivatization or interaction with biological targets. The presence of fluorobenzimidazole and morpholino or piperidine groups can enhance the molecule's ability to interact with enzymes or receptors, modulating its pharmacological profile (Hao et al., 2017).
Physical Properties Analysis
The physical properties, including solubility, melting point, and crystalline structure, are crucial for the compound's application and formulation. These properties can be tailored through structural modifications to improve bioavailability and therapeutic efficacy (Yoon et al., 2012).
properties
IUPAC Name |
(3R,5R)-N-[(6-fluoro-1H-benzimidazol-2-yl)methyl]-5-(morpholine-4-carbonyl)piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24FN5O3/c20-14-1-2-15-16(8-14)24-17(23-15)11-22-18(26)12-7-13(10-21-9-12)19(27)25-3-5-28-6-4-25/h1-2,8,12-13,21H,3-7,9-11H2,(H,22,26)(H,23,24)/t12-,13-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZYYJQHARVFPBT-CHWSQXEVSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)C2CC(CNC2)C(=O)NCC3=NC4=C(N3)C=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COCCN1C(=O)[C@@H]2C[C@H](CNC2)C(=O)NCC3=NC4=C(N3)C=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24FN5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.